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An In-depth Technical Guide on the Energy States and Transitions of Atomic Oxygen
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental energy states and
transitions of atomic oxygen, a species of critical importance in fields ranging from
atmospheric science and plasma physics to materials science and medicine. Understanding
the quantum mechanical properties of atomic oxygen is essential for leveraging its reactivity in
various applications, including sterilization, surface modification, and elucidating its role as a
reactive oxygen species (ROS) in biological systems.

Electronic Structure and Energy States

Atomic oxygen (O), with the atomic number 8, has an electron configuration of 1s22s22p4.[1]
The arrangement of the four electrons in the outer 2p orbital gives rise to several distinct
energy states, as described by Hund's rules. The ground state and the first two metastable
excited states are of particular significance in many chemical and physical processes.[2]

e Ground State (3P): Following Hund's first rule, the ground state has the highest multiplicity.
The four 2p electrons are arranged to give a total spin (S) of 1, resulting in a triplet state
(2S+1=3). This state is further split by spin-orbit coupling into three fine-structure levels: 3Pz,
3P1, and 3Po, with J=2 being the lowest in energy.[3]

» First Excited State (*D): The next lowest energy configuration results in a singlet state (S=0)
with the term symbol 1D. This is a metastable state, as radiative transition to the ground state
is forbidden by selection rules.[2]
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o Second Excited State (1S): The third low-lying state is also a singlet state (S=0), with the
term symbol 1S. This state is also metastable.[2]

Quantitative Summary of Energy Levels

The energy levels of neutral atomic oxygen (O |) have been precisely determined through
spectroscopic methods. The following table summarizes the energies of the key low-lying

states.[3]
Configuration - - Energy Level Energy Level
(cm™) (eV)
2s22p* 3p 2 0.000 0.00000
2s22p* 3P 1 158.265 0.01962
2s22p* 3P 0 226.977 0.02814
2s22p* D 2 15867.862 1.96737
2s22p* 1S 0 33792.583 4.18974
2s22p3(*S°)3s 35° 1 76794.978 9.52111
2522p3(*S°)3p 3p 2,1,0 ~88631 ~10.988
2s22p3(4S°)3d sD° 3,2,1 ~97488 ~12.087

Data sourced from the NIST Atomic Spectra Database.[3]

Radiative Transitions

Transitions between the energy states of atomic oxygen result in the emission or absorption of
photons at specific wavelengths. These transitions can be either "allowed" or "forbidden" based
on quantum mechanical selection rules.[4] Forbidden transitions have a much lower probability
of occurring but are responsible for prominent atmospheric phenomena like the airglow.

Selection Rules for Electric Dipole Transitions:

e Change in parity (configuration): Required
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e AJ=0, +1 (but J=0 to J=0 is forbidden)
e AL =0, £1 (but L=0 to L=0 is forbidden)

e AS = 0 (Spin-forbidden transitions are much weaker)[5][6]

Key Radiative Transitions

The following table summarizes important radiative transitions for atomic oxygen, including
the famous auroral green and red lines.

Einstein A
. Wavelength . .
Transition Coefficient Type Description
(nm)
(s™)
_ Auroral Green
1So - D2 557.7339 1.35 Forbidden )
Line
1D2 - 3P2 630.0304 6.90 x 103 Forbidden Auroral Red Line
1D2 - 3P1 636.3776 2.21 x10°3 Forbidden Auroral Red Line
130.2168,
VUV Resonance
35°1 - 3P2,1,0 130.4858, 3.43 x 108 Allowed )
Lines
130.6029
844.625,
Near-Infrared
3P2,1,0 —» 35°1 844.636, 3.22 x 107 Allowed )
Triplet
844.676
1128.6, 1128.7, ]
3D°3,2,1 = 3P2,1,0 ~1.5x 108 Allowed VUV Lines

1129.5

Data sourced from the NIST Atomic Spectra Database.[7]

Grotrian Diagram of Atomic Oxygen

The following diagram illustrates the primary energy levels and some of the key radiative
transitions in neutral atomic oxygen.
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Caption: Grotrian diagram for neutral atomic oxygen (O I).

Non-Radiative Transitions: Collisional Quenching
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In addition to spontaneous emission, excited states of atomic oxygen can be deactivated
through collisions with other atoms or molecules. This process, known as collisional quenching,
is a non-radiative pathway that plays a significant role in environments with higher gas
densities, such as atmospheric pressure plasmas or biological systems.[8] The rate of
guenching depends on the specific quenching partner, the temperature, and the pressure. For
example, the 1D state is efficiently quenched by N2 and Oz, which is a critical process in
atmospheric chemistry.[9]

Experimental Protocols for Characterization

Several advanced spectroscopic techniques are employed to study the energy states and
transitions of atomic oxygen, enabling the measurement of species concentration,
temperature, and transition dynamics.

Protocol: Two-Photon Absorption Laser-Induced
Fluorescence (TALIF)

TALIF is a highly sensitive and non-intrusive laser-based diagnostic technique used to measure
the absolute density of ground-state atomic oxygen.[10]

I. Principle: Ground state oxygen atoms (2p* 3P) are excited to a higher energy state (e.g., 3p
3P) by the simultaneous absorption of two photons at a specific UV wavelength (around 226
nm). This two-photon excitation is necessary because the single-photon transition lies in the
vacuum ultraviolet (VUV) range, which is strongly absorbed by air.[11] The excited atoms then
relax to a lower state (3s 3S°), emitting fluorescence at a different wavelength (around 845 nm),
which is detected. The intensity of this fluorescence is proportional to the ground-state atom
density.

[I. Experimental Workflow:
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Caption: Experimental workflow for TALIF measurements of atomic oxygen.
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[ll. Methodology:

o Laser System: A pulsed Nd:YAG laser is used to pump a tunable dye laser, generating light
at approximately 570 nm.

o UV Generation: The dye laser output is passed through a series of nonlinear crystals (e.g.,
BBO) to double and mix the frequency, producing tunable UV laser pulses at ~226 nm.[2]

o Beam Delivery: The UV laser beam is focused into the measurement volume (e.g., a plasma
chamber) where atomic oxygen is present.

e Fluorescence Collection: The resulting fluorescence at 845 nm is collected at a 90-degree
angle to the laser beam path using a lens system.

o Detection: An appropriate optical filter is used to isolate the 845 nm fluorescence from
scattered laser light and other background emissions. The filtered light is detected by a
photomultiplier tube (PMT) for point measurements or an intensified CCD (ICCD) camera for
2D imaging.

o Calibration: To obtain absolute densities, the TALIF signal from oxygen is calibrated against
the TALIF signal from a known concentration of a noble gas, typically Xenon (Xe), which has
a similar two-photon excitation scheme.[12]

Protocol: VUV Absorption Spectroscopy

This technique directly measures the concentration of atomic oxygen by quantifying its
absorption of VUV light, typically at the 130 nm resonance triplet.

I. Principle: According to the Beer-Lambert law, the amount of light absorbed as it passes
through a medium is proportional to the concentration of the absorbing species and the path
length. By measuring the incident and transmitted intensity of VUV light at a wavelength
corresponding to an atomic oxygen transition, the absolute number density can be
determined.[13]

II. Methodology:
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e VUV Source: A stable source of VUV radiation, such as an oxygen resonance lamp or an
inductively coupled plasma (ICP) source, is used to generate the 130 nm emission lines.[14]

o Measurement Path: The VUV light is collimated and directed through the experimental
chamber containing the atomic oxygen.

» Wavelength Selection: A VUV monochromator or spectrometer is used to select the specific
transition wavelength and measure its intensity.

o Detection: A VUV-sensitive detector, such as a channeltron or a Csl photodiode, measures
the transmitted light intensity.

e Analysis: The absorbance is calculated from the ratio of the transmitted intensity with and
without atomic oxygen present. The number density is then derived using the known
absorption cross-section for the transition.

Role in Biological Signaling

While atomic oxygen itself is extremely reactive and short-lived in biological environments, it is
a key component of the broader family of Reactive Oxygen Species (ROS). ROS, including
superoxide (O27), hydrogen peroxide (H203z), and the hydroxyl radical (*OH), are no longer
viewed solely as agents of oxidative damage but as critical second messengers in a multitude
of cellular signaling pathways. They are generated through normal metabolic processes,
particularly in the mitochondria, and by dedicated enzymes like NADPH oxidases.

ROS can modulate cellular processes by reversibly oxidizing specific amino acid residues
(primarily cysteine) in proteins such as kinases, phosphatases, and transcription factors. This
redox signaling is crucial for regulating cell proliferation, immunity, and apoptosis. An imbalance
leading to excessive ROS production results in oxidative stress, a condition implicated in
numerous pathologies, making the study of oxygen-centered species highly relevant to drug
development.

ROS Signaling Cascade

The following diagram illustrates a simplified pathway where an extracellular stimulus leads to
ROS production and downstream signaling.
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Caption: Simplified ROS signaling pathway via NADPH Oxidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

NIST Atomic Spectra Database | re3data.org [re3data.org]
researchgate.net [researchgate.net]
Energy Levels of Neutral Oxygen ( O ) [physics.nist.gov]

1.
2.
3.
e 4. NIST: Atomic Spectra Database Lines Form [physics.nist.gov]
5. researchgate.net [researchgate.net]

6.

Progresses on the Use of Two-Photon Absorption Laser Induced Fluorescence (TALIF)
Diagnostics for Measuring Absolute Atomic Densities in Plasmas and Flames | MDPI
[mdpi.com]

e 7. Femtosecond, two-photon-absorption, laser-induced-fluorescence (fs-TALIF) imaging of
atomic hydrogen and oxygen in non-equilibrium plasmas (Journal Article) | OSTI.GOV
[osti.gov]

e 8. resonance.on.ca [resonance.on.ca]
e 9. arc.aiaa.org [arc.aiaa.org]
¢ 10. mdpi.com [mdpi.com]

e 11. Regulation of Reactive Oxygen Species Generation in Cell Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Reactive oxygen species - Wikipedia [en.wikipedia.org]
e 13. Clinical review: Oxygen as a signaling molecule - PMC [pmc.ncbi.nim.nih.gov]
e 14. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [energy states and transitions of atomic oxygen)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103892#energy-states-and-transitions-of-atomic-
oxygen]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b103892?utm_src=pdf-custom-synthesis
https://www.re3data.org/repository/r3d100011296
https://www.researchgate.net/figure/Experimental-setup-for-TALIF-measurements-At-one-time-either-the-vacuum-vessel-or-the_fig3_258297759
https://physics.nist.gov/PhysRefData/Handbook/Tables/oxygentable5.htm
https://physics.nist.gov/PhysRefData/ASD/lines_form.html
https://www.researchgate.net/publication/391545470_Reactive_Oxygen_Species_Generation_and_Signaling_Pathways
https://www.mdpi.com/2571-6182/4/1/9
https://www.mdpi.com/2571-6182/4/1/9
https://www.mdpi.com/2571-6182/4/1/9
https://www.osti.gov/pages/biblio/1423945
https://www.osti.gov/pages/biblio/1423945
https://www.osti.gov/pages/biblio/1423945
https://resonance.on.ca/wp-content/uploads/2018/07/system-Atomic-Oxygen-VUV-UV-Solar-Spectrum-Simulation-ATOMS-Manual-Resonance.pdf
https://arc.aiaa.org/doi/pdfplus/10.2514/6.2012-2651
https://www.mdpi.com/2673-9801/1/1/2
https://pmc.ncbi.nlm.nih.gov/articles/PMC3887685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3887685/
https://en.wikipedia.org/wiki/Reactive_oxygen_species
https://pmc.ncbi.nlm.nih.gov/articles/PMC3219237/
https://www.researchgate.net/publication/343360449_Cellular_signaling_pathways_with_reactive_oxygen_species_ROS
https://www.benchchem.com/product/b103892#energy-states-and-transitions-of-atomic-oxygen
https://www.benchchem.com/product/b103892#energy-states-and-transitions-of-atomic-oxygen
https://www.benchchem.com/product/b103892#energy-states-and-transitions-of-atomic-oxygen
https://www.benchchem.com/product/b103892#energy-states-and-transitions-of-atomic-oxygen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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